Cas no 1361857-76-2 (2',6'-Dichloro-3-fluoro-biphenyl-2-carbonyl chloride)

• Product Name: 2',6'-Dichloro-3-fluoro-biphenyl-2-carbonyl chloride
• CAS No: 1361857-76-2
• MF: C₁₃H₆Cl₃FO
• MW: 303.54354429245
• CID: 4994267
• Update Time: 2025-11-05

2',6'-Dichloro-3-fluoro-biphenyl-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2',6'-Dichloro-3-fluoro-biphenyl-2-carbonyl chloride

• Inchi： 1S/C13H6Cl3FO/c14-8-4-2-5-9(15)11(8)7-3-1-6-10(17)12(7)13(16)18/h1-6H
• InChI Key： QVOOIFSHYCFWFK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC=C(C=1C(=O)Cl)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1

Additional information on 2',6'-Dichloro-3-fluoro-biphenyl-2-carbonyl chloride

2',6'-Dichloro-3-fluoro-biphenyl-2-carbonyl Chloride: A Comprehensive Overview

2',6'-Dichloro-3-fluoro-biphenyl-2-carbonyl chloride (CAS No. 1361857-76-2) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique biphenyl structure and functional groups, has garnered attention due to its versatile reactivity and potential in advanced chemical synthesis. The molecule consists of a biphenyl ring system with chlorine atoms at the 2' and 6' positions, a fluorine atom at the 3' position, and a carbonyl chloride group at the 2-position of the phenyl ring. This combination of substituents imparts distinctive electronic and steric properties, making it a valuable building block in modern organic chemistry.

The synthesis of 2',6'-dichloro-3-fluoro-biphenyl-2-carbonyl chloride involves multi-step processes that typically begin with the preparation of the corresponding biphenyl derivative. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, leveraging catalytic systems and optimized reaction conditions. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the biphenyl framework, followed by selective chlorination and fluorination steps to introduce the halogen substituents. The introduction of the carbonyl chloride group is often achieved through acylation reactions, utilizing appropriate acylating agents under controlled conditions.

One of the most notable applications of 2',6'-dichloro-3-fluoro-biphenyl-2-carbonyl chloride lies in its role as an electrophilic reagent in nucleophilic acyl substitution reactions. This property has been exploited in the synthesis of complex molecules, including pharmaceutical agents and advanced materials. Recent studies have demonstrated its utility in constructing bioactive compounds with potential therapeutic applications. For example, researchers have employed this compound as a key intermediate in the synthesis of fluoroquinolone derivatives, which exhibit potent antimicrobial activity.

In addition to its role in organic synthesis, 2',6'-dichloro-3-fluoro-biphenyl-2-carbonyl chloride has been investigated for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials and optoelectronic devices. Recent research has focused on incorporating this compound into polymer frameworks to enhance their charge transport properties, paving the way for applications in flexible electronics and advanced display technologies.

The physical properties of 2',6'-dichloro-3-fluoro-biphenyl-2-carbonyl chloride are also noteworthy. It exists as a crystalline solid under standard conditions, with a melting point that has been determined through differential scanning calorimetry (DSC) studies. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and chloroform, which facilitates its handling and use in solution-based reactions. Its stability under various reaction conditions has been thoroughly evaluated, ensuring its reliability as a reagent in diverse chemical transformations.

From an environmental perspective, understanding the behavior of 2',6'-dichloro-3-fluoro-biphenyl-2-carbonyl chloride in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have examined its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes slow transformation due to its recalcitrant nature. These findings underscore the importance of implementing proper waste management practices when working with this compound to minimize environmental contamination.

In conclusion, 2',6'-dichloro-3-fluoro-biphenyl-2-carbonyl chloride (CAS No. 1361857-76-2) stands as a pivotal compound in contemporary chemical research and industrial applications. Its versatile reactivity, combined with advancements in synthetic methodologies and material science applications, positions it as an essential tool for addressing challenges across multiple disciplines. As research continues to uncover new facets of its properties and utility, this compound is poised to play an increasingly significant role in shaping future innovations.